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Compound of Interest

(E)-3-(2-hydroxyethylamino)prop-
Compound Name:
2-enal

Cat. No.: B219828

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and representative
experimental procedures for working with (E)-3-(2-hydroxyethylamino)prop-2-enal. Due to
the limited availability of published data for this specific compound, information from structurally
related compounds is included for comparative purposes.

Introduction

(E)-3-(2-hydroxyethylamino)prop-2-enal is an o,3-unsaturated aldehyde containing a
secondary amine and a primary alcohol functional group. The conjugated enal system makes it
susceptible to nucleophilic attack, while the amino and hydroxyl groups offer sites for further
functionalization.[1] Such compounds are often reactive and require careful handling. a,3-
Unsaturated carbonyl compounds are known to interact with biological macromolecules and
can exhibit a range of toxicological effects.[2][3][4]

Hazard Identification and Safety Precautions

(E)-3-(2-hydroxyethylamino)prop-2-enal is a combustible liquid that is harmful if swallowed. It
can cause skin irritation, serious eye irritation, and may lead to an allergic skin reaction or
respiratory irritation.

Hazard Summary:
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e Physical Hazards: Combustible liquid.

e Health Hazards:

o Harmful if swallowed.

Causes skin irritation.

[e]

o

May cause an allergic skin reaction.

o

Causes serious eye irritation.

[¢]

May cause respiratory irritation.

Personal Protective Equipment (PPE):

Item Specification

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.g., Nitrile rubber).
Skin and Body Lab coat, long pants, and closed-toe shoes.

Use in a well-ventilated area or with a fume
Respiratory hood. A respirator may be necessary for large

spills or in confined spaces.

Storage and Handling:

Store in a tightly closed container in a dry, cool, and well-ventilated area.

Keep away from heat, sparks, open flames, and hot surfaces.

Handle in accordance with good industrial hygiene and safety practices.

Avoid breathing mist or vapors.

Wash hands thoroughly after handling.
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Quantitative Toxicity Data for Structurally Related
Compounds

Specific toxicity data for (E)-3-(2-hydroxyethylamino)prop-2-enal is not readily available. The
following table presents data for structurally similar compounds to provide a basis for risk

assessment.
LD50 (Oral, LD50 (Dermal, Other Toxicity
Compound CAS Number .
Rat) Rabbit) Data
LC50 (Inhalation,
Acrolein 107-02-8 26 mg/kg 258 mg/kg Rat) = 8.3
ppm/4h
2-Nonenal 2463-53-8 3200 mg/kg >5000 mg/kg Skin irritant.[5]
N- .
Toxic in contact
Phenylethanolam  122-98-5 1350 mg/kg 63 mg/kg ) ]
] with skin.[6]
ine
Intraperitoneal
Phenylethanolam
7568-93-6 - - LD50 (mouse) =

ine
250 mg/kg.[7]

Disclaimer: This data is for analogous compounds and should be used for comparative
purposes only. A full risk assessment should be conducted before handling (E)-3-(2-
hydroxyethylamino)prop-2-enal.

Experimental Protocols

The following is a representative protocol for a generic synthetic transformation using a
hazardous liquid reagent like (E)-3-(2-hydroxyethylamino)prop-2-enal. This protocol should
be adapted based on the specific reaction being performed.

Objective: To provide a general workflow for the safe execution of a chemical reaction involving
(E)-3-(2-hydroxyethylamino)prop-2-enal.

Materials:
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e (E)-3-(2-hydroxyethylamino)prop-2-enal

» Reaction solvent (ensure compatibility)

o Other reactants as required by the specific synthesis

» Round-bottom flask

e Magnetic stirrer and stir bar

e Condenser (if heating)

 Inert gas supply (e.g., nitrogen or argon)

e Syringes and needles

e Quenching solution (e.g., saturated ammonium chloride)

o Appropriate work-up and purification supplies (e.g., separatory funnel, rotary evaporator,
chromatography supplies)

Procedure:

e Preparation:

[e]

Ensure the fume hood is functioning correctly.

[e]

Assemble and dry all glassware.

o

Don appropriate PPE (safety goggles, lab coat, gloves).

[¢]

Set up the reaction apparatus in the fume hood.
o Reaction Setup:

o Charge the reaction flask with the solvent and any solid reactants under an inert
atmosphere if necessary.

o Begin stirring the solution.
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o Carefully measure the required volume of (E)-3-(2-hydroxyethylamino)prop-2-enal using
a syringe.

o Slowly add the (E)-3-(2-hydroxyethylamino)prop-2-enal to the reaction mixture. An
addition funnel may be used for larger quantities or to control the rate of addition.

e Reaction Monitoring:

o Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS, LC-MS).

o Maintain the reaction temperature as required.

o Work-up:

o Once the reaction is complete, cool the mixture to room temperature.

[¢]

Carefully quench the reaction by slowly adding the appropriate quenching solution.

[e]

Transfer the mixture to a separatory funnel for extraction.

o

Perform the extraction and wash the organic layer as required.

[¢]

Dry the organic layer over an appropriate drying agent (e.g., sodium sulfate).

o

Filter and concentrate the solution using a rotary evaporator.

e Purification:

o Purify the crude product using a suitable method (e.g., column chromatography,
distillation, recrystallization).

e Waste Disposal:

o Dispose of all chemical waste in appropriately labeled containers according to institutional
and local regulations.

o Decontaminate all glassware that came into contact with (E)-3-(2-
hydroxyethylamino)prop-2-enal.
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Visualizations

The following diagrams illustrate key safety and procedural workflows.

Primary Hazards Potential Consequences

Respiratory Irritation Respiratory Distress
Allergic Skin Reaction Chemical Sensitization
(E)-3-(2-hydroxyethylamino)prop-2-enal
Chemical Substance Serious Eye Irritation Corneal Damage
PM—» Contact Dermatitis
g Harmful if Swallowed Systemic Toxic Effects

Click to download full resolution via product page

Caption: Hazard relationship diagram for (E)-3-(2-hydroxyethylamino)prop-2-enal.
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Preparation Phase

Review SDS and Conduct Risk Assessment

Prepare Engineering Controls (Fume Hood)

Don Appropriate PPE

Experimentation Phase

Measure and Transfer Chemical

Perform Reaction

Monitor Reaction Progress

Post-Experiment Phase
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Caption: Safe handling and experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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